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Compound Name:
N-Boc-1-trityl-L-

histidineMethylEster

Cat. No.: B12282483

Get Quote

Executive Summary & Strategic Value
Boc-His(Trt)-OMe represents a "privileged scaffold" in organic synthesis, offering a fully

protected, chiral histidine derivative.[1][2][3] Its value extends beyond peptide synthesis into the

realm of heterocyclic chemistry, where it serves as a precursor for imidazopyridines,

spinaceamine derivatives, and functionalized imidazoles.[2]

Key Chemical Advantages:
Orthogonality: The methyl ester (OMe) can be chemically manipulated (reduced, hydrolyzed,

amidated) while the amine (Boc) and imidazole (Trt) remain protected.[2][3]

Regiocontrol: The bulky Trityl (Trt) group on the

-nitrogen (

) sterically shields the imidazole, directing C-H activation or alkylation events to specific
positions (typically C-5 or the backbone).[1][2][3]

Chiral Pool Utility: It retains the
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-configuration, allowing for the enantioselective synthesis of bioactive pharmacophores.[2]

Strategic Reaction Pathways
The following decision logic illustrates how to divert this intermediate into three distinct

synthetic manifolds.

Boc-His(Trt)-OMe
(Starting Material)

PATHWAY A:
C-Terminus Modification

 DIBAL-H
 (-78°C)

PATHWAY B:
Imidazole Functionalization

 Pd/Cu Catalysis
 (C-H Activation)

Intermediate:
Boc-His(Trt)-H (Aldehyde)

 Selective
 Reduction

Product:
C-5 Arylated Histidine

 Cross-Coupling

PATHWAY C:
Cyclization (Pictet-Spengler)

Product:
Spinaceamine Scaffold

 Ring Closure

 R-NH2 / Acid

Click to download full resolution via product page

Figure 1: Strategic diversion of Boc-His(Trt)-OMe into reduction, arylation, and cyclization

workflows.

Detailed Experimental Protocols
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Protocol A: Selective Reduction to Boc-His(Trt)-H
(Aldehyde)
Objective: Convert the methyl ester to the aldehyde without over-reduction to the alcohol or

racemization.[1][2][3] This aldehyde is the obligate intermediate for Pictet-Spengler

cyclizations.[1][2][3]

Mechanism: Diisobutylaluminum hydride (DIBAL-H) forms a stable tetrahedral aluminate

intermediate at low temperatures, which releases the aldehyde only upon hydrolysis.[1][2][3]

Reagents:

Boc-His(Trt)-OMe (1.0 equiv)[1][2][3]

DIBAL-H (1.0 M in Toluene, 1.2 equiv)[1][2][3][4]

Anhydrous Toluene or DCM (Solvent)[1]

Methanol (Quench)[1][4][5]

Rochelle’s Salt (Potassium sodium tartrate, sat.[2][3] aq.)

Step-by-Step Methodology:

Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve Boc-His(Trt)-

OMe (e.g., 1.0 g) in anhydrous Toluene (10 mL) and cool to -78°C (dry ice/acetone bath).

Addition: Add DIBAL-H (1.2 equiv) dropwise over 20 minutes via syringe pump. Crucial:

Maintain internal temperature below -70°C to prevent over-reduction.

Incubation: Stir at -78°C for 1–2 hours. Monitor by TLC (System: EtOAc/Hexane).[1][3] The

aldehyde spot will appear distinct from the ester.[2]

Quench (Critical): While still at -78°C, add anhydrous Methanol (2 mL) dropwise to destroy

excess hydride.

Workup: Pour the cold mixture into a vigorously stirring saturated solution of Rochelle’s Salt

(20 mL). Stir at room temperature for 1–2 hours until the aluminum emulsion breaks and two
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clear layers form.

Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Storage: The aldehyde is unstable; use immediately for the next step (e.g., reductive

amination or cyclization).[3]

Protocol B: C-H Arylation of the Imidazole Ring
Objective: Introduce aryl groups at the C-5 position of the imidazole ring.[2] The Trityl group

blocks the

position, directing palladium or copper-catalyzed C-H activation to the C-5 carbon.[1][2]

Reagents:

Boc-His(Trt)-OMe[1][2][3]

Aryl Iodide (Ar-I)[1][2][3]

Pd(OAc)₂ (5 mol%)[1][3]

Cu(OAc)₂ (Stoichiometric oxidant if oxidative coupling) or Ligand (e.g., PPh₃)[1][3]

Cs₂CO₃ (Base)[1][3]

Methodology:

Setup: In a sealed tube, combine Boc-His(Trt)-OMe (1 equiv), Aryl Iodide (1.5 equiv),

Pd(OAc)₂ (0.05 equiv), and Cs₂CO₃ (2 equiv).[1][2][3]

Solvent: Add anhydrous DMF or Dioxane.[3]

Reaction: Heat to 100–120°C under Argon for 12–18 hours.

Purification: Filter through Celite and purify via flash chromatography. The Trityl group

prevents

-arylation, ensuring C-selectivity.[1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.achemblock.com/ad286329-boc-his-trt-gly-ome.html
https://patents.google.com/patent/CN119504926A/en
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://patents.google.com/patent/CN119504926A/en
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://patents.google.com/patent/CN119504926A/en
https://www.achemblock.com/ad286329-boc-his-trt-gly-ome.html
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://patents.google.com/patent/CN119504926A/en
https://www.achemblock.com/ad286329-boc-his-trt-gly-ome.html
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://www.achemblock.com/ad286329-boc-his-trt-gly-ome.html
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://www.achemblock.com/ad286329-boc-his-trt-gly-ome.html
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://www.achemblock.com/ad286329-boc-his-trt-gly-ome.html
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://patents.google.com/patent/CN119504926A/en
https://www.achemblock.com/ad286329-boc-his-trt-gly-ome.html
https://www.achemblock.com/ad286329-boc-his-trt-gly-ome.html
https://www.bocsci.com/product/boc-his-trt-aib-oh-cas-2061897-68-3-335854.html
https://patents.google.com/patent/CN119504926A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12282483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling, Stability & Troubleshooting
Trityl (Trt) Group Sensitivity
The Trityl group is acid-labile.[1][3][6] This creates a specific challenge when manipulating the

Boc group.

1% TFA in DCM: Removes Trityl (Trt) but leaves Boc intact.[1][3]

20-50% TFA in DCM: Removes both Boc and Trityl.[1][2][3]

4M HCl in Dioxane: Removes both rapidly.[3]

Self-Validating Check: If you require the removal of the Boc group while retaining the Trityl

group (e.g., to couple the N-terminus), you cannot use standard acid deprotection.[2]

Solution: Use Boc-His(Trt)-OMe primarily when the N-terminus is to remain protected during

C-terminal modifications (like Protocol A).[1][2][3] If N-terminal extension is needed with Trt

retention, consider starting with Fmoc-His(Trt)-OH instead.[1][2][3]

Solubility Data
Solvent Solubility Notes

DCM High
Excellent for reactions;

standard solvent.[1][2][3]

DMF High

Preferred for coupling and

arylation (high boiling point).[1]

[3]

Methanol Moderate

Good for quenching, but avoid

as reaction solvent for DIBAL.

[2][3]

Water Insoluble
Requires organic co-solvents

for workups.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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